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Compound of Interest

Compound Name: Magnesium24

Cat. No.: B1173389

For researchers, scientists, and drug development professionals, the accuracy and consistency
of isotopic measurements are paramount. This guide provides a comprehensive comparison of
newly certified Magnesium-24 (2*Mg) reference materials against established standards,
supported by experimental data and detailed protocols to ensure the integrity of your research.

The landscape of magnesium isotope metrology has evolved significantly with the introduction
of new, high-purity, and isotopically homogeneous reference materials. This shift has been
largely driven by the recognized isotopic inhomogeneity of the long-standing primary reference
material, NIST SRM 980.[1] This guide details the certified values of these new materials,
outlines the experimental procedures for their characterization, and offers a clear comparison
to assist researchers in selecting the most appropriate standards for their applications.

Comparative Analysis of Magnesium Isotope
Reference Materials

The selection of a suitable reference material is critical for achieving accurate and comparable
isotopic data. The following tables summarize the certified isotopic compositions of the new
European Reference Materials (ERM-AE143, ERM-AE144, and ERM-AE145), alongside other
key international standards.

Table 1: Certified Isotopic Composition of New ERM Magnesium Reference Materials
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Isotope Isotope
Isotope Isotope Isotope
Amount Amount Molar
. . Amount Amount Amount
Referenc Ratio Ratio . . . Mass
Material n(Mg)in( n(*Mg)in( Fraction Fraction Fraction M(Mg) (
e
J P xemg)  x@=Mg)  x(*Mg) ¥
24Mg) 24Mg) g/mol)
(molimol) (mollmol) (mol/mol)
(mol/imol)  (mol/mol)
ERM- 0.126590+ 0.139362+ 0.789920+ 0.099996+ 0.110085+ 24.305017
AE143 0.000020 0.000043 0.000046 0.000014 0.000028 + 0.000073
ERM- 0.126486 £+ 0.139138+ 0.790124 + 0.099949 + 0.109927 + 24.304609
AE144 0.000022 0.000039 0.000039 0.000014 0.000023 + 0.000064
ERM- 0.126500+ 0.139180+ 0.790082+ 0.099959+ 0.109959 + 24.304724
AE145 0.000021 0.000037 0.000038 0.000013 0.000022 + 0.000062

Uncertainties are stated with a coverage factor k=2.

Table 2: Comparison with Other Widely Used Magnesium Isotope Reference Materials
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Reference Material

Description

Key Characteristics and
Certified Values

NIST SRM 980

High-purity magnesium metal

Historically the primary
reference material. Now known
to be isotopically
inhomogeneous.[1] Original
certified values:
n(®Mg)/n(**Mg) = 0.12663 +
0.00013, n(**Mg)/n(**Mg) =
0.13932 + 0.00026.[2]

DSM3

Magnesium nitrate solution

Widely used as a "delta-zero"
material in the geochemical
community.[1] ERM-AE143 is
isotopically lighter than DSM3.

Cambridge 1

Magnesium solution

Developed alongside DSM3 as
a readily available,
homogeneous reference

solution.[3]

IRMM-009

Magnesium nitrate solution

A certified reference material

for isotopic measurements.

The New Gold Standard: ERM-AE143

A significant development in magnesium isotope metrology is the certification of ERM-AE143

as the new primary isotopic reference material, intended to anchor the magnesium delta scale

as the "d=0" standard. This series of ERM materials was certified through a rigorous ab initio

calibration, ensuring direct Sl traceability.

Dissolution
High-Purity Mg >

Certification of ERM-AE143

Calibration

Primary Isotopic Mixtures

MC-ICP-MS Calibration

Certification
Certified ERM-AE143
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Certification workflow for ERM-AE143.

Experimental Protocols

The certification of these new reference materials and the routine analysis of magnesium
isotopes rely on precise and accurate analytical methodologies. The following is a generalized
protocol for the determination of magnesium isotopic compositions using Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

1. Sample Preparation and Purification:

» Objective: To separate magnesium from the sample matrix to avoid isobaric and matrix-
induced interferences.

» Methodology:
o Accurately weigh and dissolve the sample in a suitable acid (e.qg., ultrapure HNO3).

o Employ cation-exchange chromatography for the separation of magnesium. A common
resin used is AG50W-X8.

o Elute the matrix elements with an appropriate acid, followed by the collection of the
purified magnesium fraction.

o Evaporate the collected fraction to dryness and reconstitute in a dilute acid solution (e.g.,
0.3 M HNO:s) to a known concentration.

2. Mass Spectrometric Analysis:

 Instrument: A high-resolution Multi-Collector Inductively Coupled Plasma Mass Spectrometer
(MC-ICP-MS).

e Procedure:

o Introduce the purified sample solution into the plasma source.
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o Measure the ion beams of the three stable magnesium isotopes (Mg, 2°Mg, and 2°Mg)
simultaneously using Faraday collectors.

o Correct for instrumental mass bias using a sample-standard bracketing technique with a
certified reference material (e.g., ERM-AE143).

o Multiple measurements of the sample and standard are performed to ensure high
precision.

3. Data Processing:
o Calculate the isotope ratios (e.g., 2?Mg/?*Mg and 2°Mg/2*MQ).

o Express the results in the delta notation (62°Mg and 82°Mg) relative to the bracketing
standard, where: 8(%0) = [ (R_sample / R_standard) - 1 ] * 1000 (R represents the measured
isotope ratio)
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Analytical Workflow for Mg Isotope Analysis

Sample Digestion

lon-Exchange Chromatography

Purified Mg Fraction

MC-ICP-MS Analysis

Isotope Ratio Determination

Click to download full resolution via product page
Generalized experimental workflow.

Conclusion

The certification of the ERM-AE143 series of reference materials represents a significant
advancement in the field of magnesium isotope analysis, providing a robust and Sl-traceable
foundation for future research. By offering isotopically homogeneous materials with well-
characterized uncertainties, these new standards will enhance the comparability and reliability
of data across different laboratories and applications, from geochemical and cosmochemical
studies to biomedical and pharmaceutical research. Researchers are encouraged to adopt
these new reference materials to ensure the highest quality and integrity of their isotopic
measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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